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Compound of Interest

Compound Name: Indium(lll) selenide

Cat. No.: B1233659

An In-Depth Technical Guide to the Material Safety Data Sheet for Indium(lll) Selenide
(In2Ses3)

Introduction

Indium(lll) selenide (In2Ses) is a semiconductor compound that has garnered significant
research interest for its potential applications in photovoltaics, phase-change memory, and
optoelectronic devices.[1][2] It exists in several crystalline phases (a, B3, y, 9, and k), with the
layered structures of a, 3, and y-InzSes being particularly suitable for producing two-
dimensional nanosheets.[1] As with any advanced material, a thorough understanding of its
potential hazards is critical for ensuring safety in research and development environments. This
technical guide provides a comprehensive overview of the safety information for Indium(lll)
selenide, drawing from material safety data sheets (MSDS) to inform researchers, scientists,
and drug development professionals on proper handling, storage, and emergency procedures.

Chemical and Physical Properties

Indium(lll) selenide is a black crystalline solid.[2][3] Its fundamental physical and chemical
properties are summarized in the table below. Knowledge of these properties is essential for
predicting its behavior under various experimental conditions.
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Property Value Source

Chemical Formula In2Ses [21[31[41[5][6]

CAS Number 12056-07-4 2131415161 718191
EC Number 235-016-9 [21[31[6][71[9]
Molecular Weight 466.52 g/mol [31[6][10]
Appearance Black crystalline powder/solid [2][31[7]

Density 5.67 - 5.80 g/cm3 [2][3][6]

Melting Point 660 - 890 °C [31[7]

Band Gap ~1.9eV [2][3]

Solubility in Water Not known [7]

Hazard Identification and Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Indium(lll) selenide is classified as a hazardous substance. The signal word
"Danger” is used to indicate the high level of risk.[2][5][8][9][11]

GHS Pictograms:
» GHSO06 (Toxic): Indicates that the substance can cause death or toxicity with exposure.[2]

e GHSO08 (Health Hazard): Represents a long-term health hazard, such as carcinogenicity or
target organ toxicity.[2]

e GHSO09 (Environmental Hazard): Shows that the substance is hazardous to the aquatic
environment.[2]

The hazard and precautionary statements associated with In2Ses are detailed in the table
below.
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Code Statement Classification
o Acute Toxicity, Oral (Category
H301 Toxic if swallowed 3)
o Acute Toxicity, Inhalation
H331 Toxic if inhaled
(Category 3)
May cause damage to organs Specific Target Organ Toxicity,
H373 through prolonged or repeated Repeated Exposure (Category
exposure 2)
) o ) Hazardous to the Aquatic
Very toxic to aquatic life with ] )
H410 ) Environment, Chronic
long lasting effects
(Category 1)
Do not breathe ]
_ Precautionary Statement
P260 dust/fume/gas/mist/vapors/spr ]
(Prevention)
ay
P73 Avoid release to the Precautionary Statement
environment (Prevention)
IF SWALLOWED: Immediately ]
Precautionary Statement
P301 + P310 call a POISON
(Response)
CENTER/doctor
IF INHALED: Remove person .
) Precautionary Statement
P304 + P340 to fresh air and keep
) (Response)
comfortable for breathing
Precautionary Statement
P405 Store locked up
(Storage)
Dispose of contents/container .
_ Precautionary Statement
P501 to an approved waste disposal )
(Disposal)
plant
Sources:[2][5][7][8][9][11]
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The logical progression from exposure to potential health effects is visualized in the following
diagram.

Symptoms & Target Organs

Selenosis Symptoms
Routes of Exposure Selenium Toxicity (Garlic Breath, Hair Loss)

Health |Effects

Repeated Exposure ~ Organ Damage
(Liver, Kidneys, Spleen)

Acute Effects Contact Dermatitis, Irritation

Inhalation

Skin/Eye Contact

e

Respiratory Irritation

Ingestion

Gl Tract Irritation

Click to download full resolution via product page

Caption: Logical pathway from exposure routes to acute and chronic health effects.

Toxicological Information

The toxicity of Indium(lll) selenide is primarily attributed to its selenium content. Selenium can
substitute for sulfur in biological molecules, and chronic exposure can lead to a condition
known as selenosis.[5][9][10]

» Acute Effects: Inhalation and ingestion are the primary routes for acute toxicity.[4][5][7][10]
Acute selenium poisoning may cause symptoms such as fever, nervousness, vomiting, and
respiratory distress.[4] Contact with skin and eyes can cause irritation, redness, and a
burning sensation.[4][10]
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» Chronic Effects: Prolonged or repeated exposure may cause significant damage to target
organs, including the liver, kidneys, blood, and spleen.[4][8][10] Chronic selenium toxicity can
manifest as a garlic-like odor of the breath, gastrointestinal disorders, loss of hair and nails,
and anemia.[4][9][10] Pre-existing respiratory and gastric disorders may be aggravated by
exposure.[4]

Regulatory Body Limit Type Value

ACGIH TLV (as In) 0.1 mg/m3

OSHA PEL Not Established
Source:[4]

Experimental Protocols

The toxicological data summarized in material safety data sheets are derived from
standardized testing protocols. However, the MSDS documents themselves do not typically
provide detailed experimental methodologies. The classifications are based on results from
acute toxicity studies (e.g., LD50/LC50 tests), skin and eye irritation tests, and studies on
repeated dose toxicity to identify target organs, as mandated by regulatory bodies like OSHA
and the ECHA. For detailed experimental protocols, researchers would need to consult
specialized toxicological literature.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an accidental exposure or spill.

First Aid Measures

The following workflow outlines the critical first aid steps to be taken following exposure.
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Exposure Occurs

Identify Route
of Exposure

nhalation

1. Remove to fresh air. 1. Rinse mouth. 1. Rinse skin with water. 1. Rinse cautiously with water for 15+ min.
2. Keep warm and at rest. 2. Give 1-2 glasses of water. 2. Wash thoroughly with soap and water. 2. Remove contact lenses, if present.
3. Give oxygen if breathing is difficult. 3. DO NOT induce vomiting. 3. Remove contaminated clothing. 3. Continue rinsing.

Call POISON CENTER
IMMEDIATELY

If irritation persists

Seek Immediate Medical Attention
(Show SDS to Doctor)

Click to download full resolution via product page

Caption: Standard workflow for first aid response based on exposure route.

Fire-Fighting Measures

In case of a fire involving Indium(lll) selenide, firefighters must wear full protective clothing
and a self-contained breathing apparatus (SCBA) to prevent contact with hazardous fumes.[4]
When heated to decomposition, it may emit toxic fumes of selenium.[4][10]

Spill Response Protocol

Proper containment and cleanup of spills are essential to prevent environmental contamination
and personnel exposure.
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Spill Detected

Isolate spill area
& provide ventilation

Wear appropriate PPE
(Respirator, Gloves, Goggles)

Clean up spill using HEPA-filtered vacuum
(AVOID creating dust)

Place material in a closed,
sealed container for disposal

Dispose of waste according to
federal, state, and local regulations

Click to download full resolution via product page

Caption: Step-by-step protocol for the safe cleanup of an Indium(lll) selenide spill.

Safe Handling, Storage, and Personal Protection

Adherence to strict handling and storage protocols is the primary means of preventing
exposure.

« Handling: Use only in a well-ventilated area or under a chemical fume hood.[7][8] Avoid
breathing dust and prevent contact with skin and eyes.[7] Implement good housekeeping
practices and do not eat, drink, or smoke in the work area.[9][10] Wash hands thoroughly
after handling.[7][9][10]
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o Storage: Store in a cool, dry, well-ventilated place.[8][10] Keep containers tightly sealed and
store locked up, away from incompatible materials like acids and oxidizing agents.[8][9][10]
[12]

Recommended Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Indium(lll) selenide.

Protection Type Recommendation Source

NIOSH-approved respirator
Respiratory (e.g., N95 dust mask, type P2 [9][10][11]

cartridges)

Safety glasses with side-
Eye/Face _ . [O][10][11]
shields or goggles; faceshield

Impervious gloves (e.g., rubber
Hand [9][10]
gloves)

Protective work clothing, long
Body [9][10]
sleeves, closed-toe shoes

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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